Cas no 2689-62-5 (Methyl 2-(triphenylphosphoranyl)propanoate)

• Product Name: Methyl 2-(triphenylphosphoranyl)propanoate
• CAS No: 2689-62-5
• MF: C₂₂H₂₂O₂P
• MW: 349.382647037506
• MDL: MFCD09842894
• CID: 43323
• PubChem ID: 494136
• Update Time: 2025-10-28

Methyl 2-(triphenylphosphoranyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(triphenylphosphoranyl)propanoate
• CMETPPB
• carbmethoxy ethyl triphenyl phosphonium bromide
• 1-METHOXYCARBONYLETHYLTRIPHENYLPHOSPHONIUM BROMIDE
• 2-METHOXYCARBONYLETHYLTRIPHENYLPHOSPHONIUM BROMIDE
• carbomethoxyethyltriphenylphosphonium bromide
• SCHEMBL3641655
• NSC136105
• NSC 136105
• (2-methoxy-1-methyl-2-oxo-ethyl)-triphenyl-phosphonium bromide
• (1-methoxy-1-oxopropan-2-yl)-triphenylphosphanium
• (2-methoxy-1-methyl-2-oxo-ethyl)-triphenyl-phosphonium
• FT-0657216
• 2689-62-5

• MDL： MFCD09842894
• Inchi： 1S/C22H22O2P/c1-18(22(23)24-2)25(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21/h3-18H,1-2H3/q+1
• InChI Key： MEWCABWAYWMDNW-UHFFFAOYSA-N
• SMILES： [P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C(C(=O)OC)C

Computed Properties

• Exact Mass: 349.13600
• Monoisotopic Mass: 349.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 4.9

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 39.89000
• LogP: 3.54200

Additional information on Methyl 2-(triphenylphosphoranyl)propanoate

Comprehensive Overview of Methyl 2-(triphenylphosphoranyl)propanoate (CAS No. 2689-62-5)

Methyl 2-(triphenylphosphoranyl)propanoate (CAS No. 2689-62-5) is a highly versatile organophosphorus compound widely utilized in synthetic organic chemistry. Its unique structure, featuring a triphenylphosphoranyl group and a methyl propanoate moiety, makes it an essential reagent for Wittig reactions, olefination processes, and other carbon-carbon bond-forming transformations. Researchers and industries value this compound for its efficiency in producing alkenes with high stereoselectivity, a critical aspect in pharmaceutical and agrochemical synthesis.

In recent years, the demand for Methyl 2-(triphenylphosphoranyl)propanoate has surged due to its role in green chemistry applications. As sustainability becomes a focal point, chemists are exploring its use in catalyst-free reactions and solvent-free conditions, aligning with the global push for eco-friendly synthesis. This compound’s ability to reduce waste and improve atom economy has made it a topic of interest in academic research and industrial R&D.

The compound’s CAS No. 2689-62-5 is frequently searched in databases like SciFinder and Reaxys, reflecting its prominence in chemical databases. Users often inquire about its synthesis methods, reaction mechanisms, and safety data sheets (SDS). Notably, its stability under ambient conditions and compatibility with various functional groups make it a preferred choice for complex molecule construction.

Another trending topic is the integration of Methyl 2-(triphenylphosphoranyl)propanoate in flow chemistry systems. Automated synthesis platforms leverage its reactivity to streamline multi-step reactions, reducing human intervention and enhancing reproducibility. This aligns with the growing interest in lab automation and high-throughput screening.

From a commercial perspective, suppliers highlight its high purity grades (e.g., >98%) and batch-to-batch consistency, addressing the needs of quality-sensitive applications. FAQs often revolve around its storage recommendations (e.g., inert atmosphere, low humidity) and handling precautions, emphasizing its user-friendly nature despite its reactive properties.

In summary, Methyl 2-(triphenylphosphoranyl)propanoate (CAS No. 2689-62-5) bridges fundamental research and industrial innovation. Its adaptability to emerging technologies and alignment with sustainable practices ensure its relevance in modern chemistry. As AI-driven drug discovery and materials science advance, this compound is poised to play an even greater role in next-generation synthesis.